N-(3-fluorophenyl)-2-(3-((3-fluorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[3-(3-fluorophenyl)sulfonyl-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C18H13F2N3O4S/c19-12-3-1-5-14(9-12)21-16(24)11-23-18(25)8-7-17(22-23)28(26,27)15-6-2-4-13(20)10-15/h1-10H,11H2,(H,21,24)
• InChI Key: PNODYHSTSMTEHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CN2C(=O)C=CC(=N2)S(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C18H13F2N3O4S
• Molecular Weight: 405.4 g/mol

Description

N-(3-fluorophenyl)-2-(3-((3-fluorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C18H13F2N3O4S and its molecular weight is 405.38. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluorophenyl)-2-(3-((3-fluorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluorophenyl)-2-(3-((3-fluorophenyl)sulfonyl)-6-oxopyridazin-1(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Theoretical Investigations and Antimalarial Activity

Research into N-(phenylsulfonyl)acetamide derivatives, closely related to the specified compound, has focused on their antimalarial activity. Computational calculations and molecular docking studies have been utilized to investigate these compounds' reactivity and potential as COVID-19 drugs, demonstrating their effectiveness against malaria and possibly SARS-CoV-2 due to their structural features and interactions with biological targets (Fahim & Ismael, 2021).

Immunomodulatory Effects

Certain sulfonamide derivatives have shown promise in modifying immune responses, particularly in the context of cancer treatment. Studies on compounds like N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide have revealed their ability to enhance lymphocyte and macrophage responses against tumor cells, indicating their potential utility in immunotherapy for cancer (Wang et al., 2004).

Anticancer and Antimicrobial Activities

Sulfonamide derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. These studies underscore the potential of such compounds in developing new therapeutic agents against microbial infections and cancer, highlighting the versatility of the sulfonamide group in medicinal chemistry (Darwish et al., 2014).

Structure-Activity Relationships and Metabolic Stability

Investigations into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, including derivatives of the specified compound, have provided insights into improving metabolic stability and anticancer efficacy. Such research is crucial for the rational design of new cancer therapeutics (Stec et al., 2011).